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Compound of Interest

Compound Name:

N-methyl-N-(pyrrolidin-3-

yl)methanesulfonamide

hydrochloride

CAS No.: 955979-18-7

Cat. No.: B1468315

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the Pyrrolidine
Scaffold
The pyrrolidine ring is a privileged saturated N-heterocycle, forming the core skeleton of

numerous natural products, alkaloids, and FDA-approved pharmaceuticals.[1][2][3] Its

prevalence in medicinal chemistry stems from its ability to serve as a versatile scaffold,

providing well-defined three-dimensional exit vectors for substituents, which is crucial for

optimizing interactions with biological targets.[2][4] The introduction of a methanesulfonamide

group at the 3-position of the pyrrolidine ring creates a valuable pharmacophore. Sulfonamides

are known to act as stable hydrogen bond donors and can mimic the transition state of amide

hydrolysis, making them key components in the design of enzyme inhibitors and other

therapeutic agents.[5]
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This guide provides a comprehensive overview of robust and adaptable synthetic routes to

access functionalized pyrrolidine-3-yl methanesulfonamides. We will explore strategies starting

from pre-existing chiral pyrrolidine cores and discuss methods for subsequent functionalization,

providing detailed, field-proven protocols to empower researchers in their drug discovery

endeavors.

Retrosynthetic Analysis and Core Synthetic
Strategies
The synthesis of functionalized pyrrolidine-3-yl methanesulfonamides can be conceptually

dissected into two primary bond formations: the construction of the sulfonamide (C-N) bond

and the functionalization of the pyrrolidine ring itself. Our retrosynthetic analysis highlights two

main strategic approaches, which form the basis of this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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